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Cat. No.: B1681360

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of
TRAP-6 (Thrombin Receptor Activator Peptide 6) stock solutions. TRAP-6 is a synthetic
hexapeptide that acts as a selective agonist for Protease-Activated Receptor 1 (PAR1), a key
receptor in thrombosis and inflammation. Accurate preparation of TRAP-6 stock solutions is
critical for obtaining reliable and reproducible results in various in vitro and in vivo studies,
including platelet aggregation assays, calcium mobilization studies, and investigations into
PAR1 signaling pathways. This guide details the necessary materials, a step-by-step protocol
for reconstitution, and recommended storage conditions to ensure the stability and activity of
the peptide.

Introduction

TRAP-6, with the amino acid sequence SFLLRN (Ser-Phe-Leu-Leu-Arg-Asn), mimics the
tethered ligand of PAR1 that is unmasked by thrombin cleavage. This activation triggers a
cascade of intracellular signaling events, making TRAP-6 an invaluable tool for studying PAR1-
mediated physiological and pathological processes. Proper handling and preparation of this
peptide are paramount for its effective use in research and drug development.

TRAP-6 Properties and Specifications
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A summary of the key quantitative data for TRAP-6 is presented in the table below for easy

reference.

Property Value Source(s)

Molecular Weight 748.87 g/mol [1112][3]
White to off-white lyophilized

Appearance [1]
powder

Purity >95% [41[5]

Solubility in Water Up to 25 mg/mL [4]

Solubility in DMSO Up to 100 mg/mL

Recommended Storage -20°C for up to 1 year, or -80°C (1176]

(Lyophilized) for up to 2 years

Recommended Storage (Stock  -20°C for up to 1 month, or

Solution) -80°C for up to 6 months

[1](6]

Experimental Protocols

Materials
e TRAP-6 lyophilized powder

» Sterile, nuclease-free water or anhydrous dimethyl sulfoxide (DMSO)

o Sterile, polypropylene microcentrifuge tubes
o Calibrated micropipettes and sterile tips

e \ortex mixer

e Optional: 0.22 um syringe filter for sterilization of aqueous solutions

Preparation of a 1 mM TRAP-6 Stock Solution
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This protocol describes the preparation of a 1 mM stock solution, a common starting
concentration for subsequent dilutions to working concentrations.

e Equilibrate TRAP-6: Before opening, allow the vial of lyophilized TRAP-6 to equilibrate to
room temperature for at least 10-15 minutes. This prevents condensation from forming on
the powder.

o Calculate the Required Solvent Volume: To prepare a 1 mM stock solution, use the following
formula:

Volume of Solvent (in pL) = (Mass of TRAP-6 (in mg) / 748.87 g/mol ) * 1,000,000

For example, to reconstitute 1 mg of TRAP-6 to a 1 mM concentration: Volume of Solvent
(uL) = (1 mg / 748.87 g/mol ) * 1,000,000 = 1335.3 pL

e Reconstitution:

o For Aqueous Solutions: Carefully add the calculated volume of sterile, nuclease-free water
to the vial.

o For DMSO Solutions: Add the calculated volume of anhydrous DMSO to the vial.

» Dissolution: Gently vortex the vial for 10-20 seconds to ensure the peptide is fully dissolved.
Visually inspect the solution to confirm that no particulates are present.

 Sterilization (for aqueous solutions): If the intended application requires a sterile solution, it is
recommended to filter the reconstituted aqueous stock solution through a 0.22 pm syringe
filter into a new sterile tube.[1]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
peptide, aliquot the stock solution into smaller, single-use volumes in sterile polypropylene
microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[1][6]

Visualizations
TRAP-6 Signaling Pathway
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Caption: Simplified signaling pathway of TRAP-6-mediated PAR1 activation.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a TRAP-6 stock solution.
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Safety Precautions

Standard laboratory safety practices should be followed when handling TRAP-6 and
associated solvents. This includes wearing appropriate personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat. Avoid inhalation, and contact with skin and
eyes.[6] Work in a well-ventilated area. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparation of TRAP-6 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681360#how-to-prepare-trap-6-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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